Cas no 785777-90-4 (5-bromo-4-(trifluoromethyl)pyrimidin-2-ol)

• Product Name: 5-bromo-4-(trifluoromethyl)pyrimidin-2-ol
• CAS No: 785777-90-4
• MF: C₅H₂BrF₃N₂O
• MW: 242.981390476227
• MDL: MFCD15528725
• CID: 1038541
• PubChem ID: 11817374
• Update Time: 2025-08-05

5-bromo-4-(trifluoromethyl)pyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(trifluoromethyl)pyrimidin-2(1H)-one
• 5-bromo-6-(trifluoromethyl)-1H-pyrimidin-2-one
• 5-bromo-4-(trifluoromethyl)pyrimidin-2-ol
• 2302AC
• NE34725
• AM87205
• AK100551
• ST24023955
• 4-(Trifluoromethyl)-5-bromopyrimidine-2(1H)-one
• N10116
• DTXSID60473594
• SCHEMBL15271570
• SB60625
• 785777-90-4
• CS-0157786
• MFCD15528725
• 5-bromo-6-(trifluoromethyl)-1,2-dihydropyrimidin-2-one
• EN300-77449
• AKOS023166128
• AS-66922
• MWZXTICAJCNCLC-UHFFFAOYSA-N
• AKOS025402488
• A1-02674
• AKOS016001645

• MDL： MFCD15528725
• Inchi： 1S/C5H2BrF3N2O/c6-2-1-10-4(12)11-3(2)5(7,8)9/h1H,(H,10,11,12)
• InChI Key： MWZXTICAJCNCLC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(NC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 241.93000
• Monoisotopic Mass: 241.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.1

Experimental Properties

• PSA: 46.01000
• LogP: 1.96350